Hypochlorous acid calcium salt

• CAS No.: 7778-54-3
• Product Name: Hypochlorous acid calcium salt
• Molecular Formula: Ca(ClO)2; CaCl2O2
• Molecular Weight: 92.54 g/mol
• IUPAC Name: calcium;hypochlorous acid
• Standard InChI: InChI=1S/Ca.ClHO/c;1-2/h;2H/q+2
• Standard InChIKey: ZKQDCIXGCQPQNV-UHFFFAOYSA-N
• Impurities: Commercial products normally contain various impurities such as CaCl2, CaCO3, Ca(OH)2 and water.; MgO, CaCO3, CaSO4, Al2O3, FeO3, and trace metals such as cobalt, nickel, copper and manganese.; Bromate was first reported as a disinfection by-product from ozonated waters, but more recently it has been reported also as a result of treatment using hypochlorite solutions worldwide. The aim of this study was to study the scope of this phenomenon in the drinking waters (n=509) of Castilla and Leon, Spain, and in the hypochlorite disinfectant reagents. Two thirds of the treated waters monitored were found to have bromate concentrations higher than 1 ug/L, and of them a median value of 8 ug/L and a maximum of 49 ug/L. These concentrations are higher than those reported so far, however, a great variability can be found. Median values for chlorite were of 5 ug/L, and of 119 ug/L for chlorate. Only 7 out of 40 hypochlorite feedstock solutions were negative for bromate, the rest showing a median of 1022 mg/L; and 4 out of 14 calcium hypochlorite pellets were also negative, the rest with a median of 240 mg/kg. Although bromate is cited as potentially added to water from calcium hypochlorite pellets, no reference is found in scientific literature regarding its real content. Chlorite (median 2646 mg/L) and chlorate (median 20,462 mg/L) and chlorite (median 695 mg/kg) and chlorate (median 9516 mg/kg) were also monitored, respectively, in sodium hypochlorite solutions and calcium hypochlorite pellets. The levels of chlorite and chlorate in water are considered satisfactory, but not those of bromate, undoubtedly owing to the high content of bromide in the raw brines employed by the chlor-alkali manufacturers. Depending on the manufacturer, the bromate concentrations in the treated waters may be very heterogeneous owing to the lack of specification for this contaminant in the disinfectant reagents -the European Norms EN 900 and 901 do not mention it.
• SMILES: OCl.[Ca+2]
• Canonical SMILES: [O-]Cl.[O-]Cl.[Ca+2]
• Boiling Point: Decomposes at 100 °C
• Colorform: Powder; WHITE GRANULES OR PELLETS; White crystalline solid
• Density: 2.350 g/cu cm; 2.35 g/cm³
• Melting Point: 100 °C
• Physical Description: Calcium hypochlorite appears as a white granular solid (or tablets compressed from the granules) with an odor of chlorine. Toxic, irritating to the skin. Noncombustible, but will accelerate the burning of combustible materials. Prolonged exposure to fire or heat may result in the vigorous decomposition of the material and rupture of the container. Diluted samples may undergo reactions as described above if they contain less than 39% available chlorine but take longer to become involved and react less vigorously. Used for water purification, disinfectant for swimming pools, for bleaching paper and textiles.; DryPowder; WHITE SOLID IN VARIOUS FORMS WITH PUNGENT ODOUR.
• Description: Calcium hypochlorite appears as a white granular solid (or tablets compressed from the granules) with an odor of chlorine. Toxic, irritating to the skin. Noncombustible, but will accelerate the burning of combustible materials. Prolonged exposure to fire or heat may result in the vigorous decomposition of the material and rupture of the container. Diluted samples may undergo reactions as described above if they contain less than 39% available chlorine but take longer to become involved and react less vigorously. Used for water purification, disinfectant for swimming pools, for bleaching paper and textiles.; Calcium hypochlorite is a calcium salt. It has a role as a bleaching agent. It contains a hypochlorite.; Sodium hypochlorite is generally used dissolved in water at various concentrations. Although available, solid sodium hypochlorite is not commercially used. Sodium hypochlorite solutions are clear, greenish to yellow liquids with an odor of chlorine. Calcium hypochlorite is a white solid that readily decomposes in water releasing oxygen and chlorine. It also has a strong chlorine odor. Neither compound occur naturally in the environment. Sodium and calcium hypochlorite are used primarily as bleaching agents or disinfectants. They are components of commercial bleaches, cleaning solutions, and disinfectants for drinking water and waste water purification systems and swimming pools.
• Shelf Life: All hypochlorite soln are unstable, esp if acidified; slowly decomp on contact with air /hypochlorite soln/; Chlorinated lime is relatively unstable, even in solid form, and loses much of its activity over a period of a year. /Chlorinated lime/; A complex compound of indefinite composition that rapidly decomposes on exposure to air. ... /Chlorinated lime/; The 70% grade may decomp violently if exposed to heat or direct sunlight. Gives off chlorine and chlorine monoxide above 350 °F (poisonous gases).
• Solubility: 21% in water at 25 °C; Solubility in water, g/100ml at 25 °C: 21
• Synonyms: calcium hypochlorite; calcium oxychloride; chlorinated lime
• PubChem Compound: 21902254
• Last Modified: Nov 12 2021